Cas no 21267-97-0 (Benzenesulfonamide,4-[(1,6-dihydro-6-oxo-9H-purin-9-yl)methyl]-)

• Product name: Benzenesulfonamide,4-[(1,6-dihydro-6-oxo-9H-purin-9-yl)methyl]-
• CAS No: 21267-97-0
• MF: C₁₂H₁₁N₅O₃S
• MW: 305.312440156937
• CID: 285151
• PubChem ID: 135473620

Benzenesulfonamide,4-[(1,6-dihydro-6-oxo-9H-purin-9-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[(1,6-dihydro-6-oxo-9H-purin-9-yl)methyl]-
• 4-(6-oxo-1,6-dihydro-purin-9-ylmethyl)-benzenesulfonamide
• 4-[(6-oxo-3,6-dihydro-9h-purin-9-yl)methyl]benzenesulfonamide
• AC1L6MRR
• AC1Q6VBM
• AG-J-24008
• AR-1F9278
• CTK4E6276
• NSC110773
• DTXSID20296680
• p-Toluenesulfonamide, alpha-(1,6-dihydro-6-oxo-9H-purin-9-yl)-
• 4-((6-Oxo-1H-purin-9(6H)-yl)methyl)benzenesulfonamide
• 21267-97-0
• NSC-110773

• Inchi： InChI=1S/C12H11N5O3S/c13-21(19,20)9-3-1-8(2-4-9)5-17-7-16-10-11(17)14-6-15-12(10)18/h1-4,6-7H,5H2,(H2,13,19,20)(H,14,15,18)
• InChI Key： RWRNFFKEPARPQR-UHFFFAOYSA-N
• SMILES： O=C1NC=NC2=C1N=CN2CC1C=CC(S(N)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 305.05843
• Monoisotopic Mass: 305.05826040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 119.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones